beta-D-Fructose 6-phosphate

Specification

• Description: Beta-D-Fructose 6-phosphate, also known as 6-O-phosphono-b-D-fructofuranose or b-D-fructose 6-phosphoric acid, belongs to the class of organic compounds known as pentose phosphates. These are carbohydrate derivatives containing a pentose substituted by one or more phosphate groups. Beta-D-Fructose 6-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Beta-D-Fructose 6-phosphate has been found in human prostate tissue. Within the cell, Beta-D-fructose 6-phosphate is primarily located in the cytoplasm. Beta-D-Fructose 6-phosphate exists in all eukaryotes, ranging from yeast to humans. Beta-D-Fructose 6-phosphate participates in a number of enzymatic reactions. In particular, Beta-D-Fructose 6-phosphate can be biosynthesized from D-fructose; which is mediated by the enzyme hexokinase-2. In addition, Beta-D-Fructose 6-phosphate can be converted into glucose 6-phosphate through its interaction with the enzyme glucose-6-phosphate isomerase. In humans, Beta-D-fructose 6-phosphate is involved in the starch and sucrose metabolism pathway. Beta-D-Fructose 6-phosphate is also involved in several metabolic disorders, some of which include the mucopolysaccharidosis vi. sly syndrome pathway, the glycogenosis, type vi. hers disease pathway, sucrase-isomaltase deficiency, and glycogen synthetase deficiency.; Beta-D-fructofuranose 6-phosphate is a D-fructofuranose 6-phosphate with a beta-configuration at the anomeric position. It has a role as a mouse metabolite. It derives from a beta-D-fructofuranose. It is a conjugate acid of a beta-D-fructofuranose 6-phosphate(2-).
• CAS No.: 113181-03-6
• Molecular Formula: C6H13O9P
• Molecular Weight: 260.14 g/mol
• IUPAC Name: [(2R,3S,4S,5R)-3,4,5-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C6H13O9P/c7-2-6(10)5(9)4(8)3(15-6)1-14-16(11,12)13/h3-5,7-10H,1-2H2,(H2,11,12,13)/t3-,4-,5+,6-/m1/s1
• Standard InChI Key: BGWGXPAPYGQALX-ARQDHWQXSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@](O1)(CO)O)O)O)OP(=O)(O)O
• SMILES: C(C1C(C(C(O1)(CO)O)O)O)OP(=O)(O)O
• Canonical SMILES: C(C1C(C(C(O1)(CO)O)O)O)OP(=O)(O)O